Cas no 881188-39-2 (L-Glutamine, L-asparaginyl-L-seryl-L-arginylglycyl-L-lysyl-L-leucyl-L-valyl-)

• Product Name: L-Glutamine, L-asparaginyl-L-seryl-L-arginylglycyl-L-lysyl-L-leucyl-L-valyl-
• CAS No: 881188-39-2
• MF: C₃₇H₆₈N₁₄O₁₂
• MW: 901.022427558899
• CID: 582149
• PubChem ID: 71405325
• Update Time: 2025-04-19

L-Glutamine, L-asparaginyl-L-seryl-L-arginylglycyl-L-lysyl-L-leucyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamine, L-asparaginyl-L-seryl-L-arginylglycyl-L-lysyl-L-leucyl-L-valyl-
• DTXSID40825976
• 881188-39-2
• L-Asparaginyl-L-seryl-N~5~-(diaminomethylidene)-L-ornithylglycyl-L-lysyl-L-leucyl-L-valyl-L-glutamine

• Inchi： 1S/C37H68N14O12/c1-18(2)14-24(33(59)51-29(19(3)4)35(61)48-23(36(62)63)10-11-26(40)53)49-32(58)22(8-5-6-12-38)46-28(55)16-45-31(57)21(9-7-13-44-37(42)43)47-34(60)25(17-52)50-30(56)20(39)15-27(41)54/h18-25,29,52H,5-17,38-39H2,1-4H3,(H2,40,53)(H2,41,54)(H,45,57)(H,46,55)(H,47,60)(H,48,61)(H,49,58)(H,50,56)(H,51,59)(H,62,63)(H4,42,43,44)/t20-,21-,22-,23-,24-,25-,29-/m0/s1
• InChI Key： AHEXDQSKPQSVKJ-PJISZCNBSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CCCCN)NC(CNC([C@H](CCC/N=C(\N)/N)NC([C@H](CO)NC([C@H](CC(N)=O)N)=O)=O)=O)=O)=O)N[C@H](C(N[C@H](C(=O)O)CCC(N)=O)=O)C(C)C

Computed Properties

• Exact Mass: 900.51411366g/mol
• Monoisotopic Mass: 900.51411366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 63
• Rotatable Bond Count: 32
• Complexity: 1610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.1
• Topological Polar Surface Area: 464Ų